Cas no 54288-95-8 (2-Naphthalenamine,1,3-dibromo-)

2-Naphthalenamine,1,3-dibromo- structure
54288-95-8 structure
Product Name:2-Naphthalenamine,1,3-dibromo-
CAS No:54288-95-8
MF:C10H7Br2N
MW:300.977280855179
CID:378071
PubChem ID:104716
Update Time:2025-04-19

2-Naphthalenamine,1,3-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenamine,1,3-dibromo-
    • 1,3-dibromonaphthalen-2-amine
    • EINECS 259-067-1
    • NS00033027
    • AE-562/12222414
    • DTXSID6068933
    • 54288-95-8
    • 1,3-dibromo-2-naphthalenamine
    • NKX296E7HN
    • SCHEMBL5030388
    • 2-Naphthalenamine, 1,3-dibromo-
    • Inchi: 1S/C10H7Br2N/c11-8-5-6-3-1-2-4-7(6)9(12)10(8)13/h1-5H,13H2
    • InChI Key: QXQLGCVWRCXDKS-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C2C=CC=CC2=1)Br)N

Computed Properties

  • Exact Mass: 298.89451
  • Monoisotopic Mass: 298.895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.902
  • Boiling Point: 376.3°C at 760 mmHg
  • Flash Point: 181.4°C
  • Refractive Index: 1.738
  • PSA: 26.02
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